Cas no 2171890-74-5 (5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride)

• Product Name: 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• CAS No: 2171890-74-5
• MF: C₁₀H₆ClFO₅S
• MW: 292.668044567108
• CID: 6378695
• PubChem ID: 165869236
• Update Time: 2025-05-20

5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• EN300-1613420
• [5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-yl]methanesulfonyl chloride
• 2171890-74-5

• Inchi： 1S/C10H6ClFO5S/c11-18(14,15)5-8-9(17-10(13)16-8)6-1-3-7(12)4-2-6/h1-4H,5H2
• InChI Key： NUGNZHFMVYELEZ-UHFFFAOYSA-N
• SMILES： ClS(CC1=C(C2C=CC(=CC=2)F)OC(=O)O1)(=O)=O

Computed Properties

• Exact Mass: 291.9608503g/mol
• Monoisotopic Mass: 291.9608503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78Ų

Additional information on 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride

5-(4-Fluorophenyl)-2-Oxo-2H-1,3-Dioxol-4-Ylmethanesulfonyl Chloride: A Comprehensive Overview

The compound 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride (CAS No. 2171890-74-5) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a fluorinated aromatic ring with a sulfonyl chloride group, making it a versatile building block in modern chemical research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and agrochemical development. The presence of the 4-fluorophenyl group in this compound contributes to its stability and reactivity, making it an ideal candidate for various synthetic transformations. Researchers have demonstrated that such fluorinated intermediates can significantly enhance the bioavailability and efficacy of pharmaceutical compounds.

The sulfonyl chloride group in this molecule is another key feature, as it is highly reactive and can be readily converted into other functional groups such as sulfonamides or sulfates. This versatility has led to its widespread use in the synthesis of advanced materials, including polymers and surfactants. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective transformations.

In terms of chemical synthesis, 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride is often employed as an intermediate in the construction of complex molecular architectures. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable tool for chemists working on diverse projects, from natural product synthesis to the development of novel therapeutics.

From an environmental perspective, the compound's stability and reactivity have been extensively studied to ensure its safe handling and disposal. Modern green chemistry practices have been integrated into its synthesis pathways, reducing waste and improving sustainability. These efforts align with global initiatives to promote eco-friendly chemical processes.

Looking ahead, the potential applications of 5-(4-fluorophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride are expected to grow as researchers continue to explore its properties. Its role in advancing materials science and drug discovery positions it as a critical component in the chemical landscape of the future.